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Compound of Interest

Compound Name: D-Fructose-6-13C,d2

Cat. No.: B1161164

Get Quote

Product: D-Fructose-6-13C,6,6-d2 (Stable Isotope Labeled Standard) CAS: N/A (Specific

isotopolog) | Parent CAS: 57-48-7 Support Level: Tier 3 (Senior Application Scientist)

Core Technical Overview
What is this compound? This is a triple-labeled fructose isotopolog. Carbon-6 is replaced with

Carbon-13 (

), and the two protons attached to Carbon-6 are replaced with Deuterium (

or

).

Why is it used? It is a critical tracer for Metabolic Flux Analysis (MFA).

Glycolysis Tracking: The C6 position of fructose becomes the C3 position of triose

phosphates (DHAP/GAP).

Pentose Phosphate Pathway (PPP) Delineation: The retention or loss of the deuterium labels

helps distinguish between glycolytic flux and oxidative PPP flux, as specific
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isomerase/dehydrogenase steps involve proton transfer at these positions.

Storage & Stability Protocols (The "Before" Phase)
The Enemy: Water.[1] D-Fructose is significantly more hygroscopic than Glucose or Sucrose.

Its glass transition temperature (

) is low (~15°C). If it absorbs moisture, it transitions from a crystalline powder to a sticky
"rubber," leading to hydrolysis, microbial degradation, and weighing errors.
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Figure 1: The "Double-Barrier" storage method is required to prevent moisture ingress during

freezer cycling.
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Protocol 1: The "Double-Barrier" Storage Method
Primary Container: Keep the manufacturer's vial tightly sealed. Parafilm the cap only if the

seal is intact.

Secondary Container: Place the vial inside a screw-top jar or Falcon tube containing a

sachet of activated silica gel or Drierite™.

Temperature: Store at -20°C.

Why? Chemical stability is high, but low temperature inhibits microbial growth if any

moisture is present.

Solubilization & Handling (The "During" Phase)
Critical Rule: Never open a cold vial.

Protocol 2: The "Equilibration" Weighing Technique
Fructose is a "water magnet." Opening a -20°C vial in a 25°C room causes immediate

condensation on the powder.

Remove the secondary container from the freezer.

Wait 30–45 minutes until the container reaches room temperature.

Open the secondary container, then the vial.

Weigh rapidly using an anti-static gun if available (dry sugars are static-prone).

Re-seal and return to freezer immediately.

Protocol 3: Sterilization (The "No-Heat" Rule)
NEVER Autoclave Fructose. Autoclaving causes caramelization and degradation (Maillard

reaction) even in the absence of amines, altering the isotopic enrichment profile.
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Method Status Technical Rationale

Autoclave (121°C) ⛔ FORBIDDEN
Causes thermal degradation,

caramelization, and hydrolysis.

Filter (0.22 µm) ✅ REQUIRED

Removes bacteria without

thermal stress. Use PVDF or

PES membranes.

UV Irradiation ⚠️ CAUTION
Can generate free radicals that

attack the sugar backbone.

Troubleshooting Experimental Artifacts
Issue A: "My NMR signals are splitting or look wrong."
Diagnosis: Mutarotation Equilibrium. Crystalline fructose is nearly 100%

-pyranose. Upon dissolution in water (

), it slowly equilibrates into 5 tautomers.

The Artifact: If you run NMR immediately after dissolving, you see mostly

-pyranose. If you run it 2 hours later, you see a complex mix (

-pyranose,

-furanose,

-furanose, etc.).

The Fix: Allow the solution to equilibrate at room temperature for 3–4 hours before acquiring

quantitative NMR spectra [1].

Issue B: "Loss of Deuterium Signal in MS."
Diagnosis: Proton Exchange vs. Metabolic Washout.
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Figure 2: Decision tree for diagnosing signal loss.

Chemical Exchange: The deuterium on C6 is non-exchangeable under neutral conditions.

However, extreme pH can facilitate exchange. Ensure your buffer is pH 6.5–7.5.

Biological Exchange: In biological systems, Triose Phosphate Isomerase (TPI) can lead to

label washout if the flux equilibrates heavily between DHAP and GAP. This is a biological

finding, not a chemical defect.

Frequently Asked Questions (FAQ)
Q: Can I store the stock solution at 4°C? A: Only for less than 48 hours. Fructose is a prime

carbon source for bacteria. Even at 4°C, non-sterile solutions will bloom. For long-term storage,

aliquot the solution and freeze at -80°C.

Q: I see a yellow tint after dissolving. Is it ruined? A: Likely yes. Yellowing indicates degradation

(formation of furfural derivatives). This usually happens if the water was too hot or the pH was

alkaline. Do not use for MS quantitation.

Q: How do I calculate the exact concentration if it's hygroscopic? A: Do not rely on the solid

weight alone if the vial has been opened previously.

Best Practice: Dissolve the approximate mass, then use a refractive index detector (RID) or

a distinct internal standard (e.g., DSS for NMR) to quantify the actual fructose concentration

in solution before adding it to your cells.

Q: Does the "d2" label affect cell uptake? A: Negligibly. While Kinetic Isotope Effects (KIE)

exist, they are generally minimal for transport (GLUT transporters). However, KIE can be
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significant in enzymatic steps (e.g., dehydrogenase reactions) if the deuterium is at the reaction

center.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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